8-Bromo-4-chloro-6-methyl-2-phenylquinoline
Overview
Description
Synthesis Analysis
The synthetic route for this compound involves the bromination and chlorination of a methyl-substituted phenylquinoline. Detailed synthetic procedures and reaction conditions can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of 8-Bromo-4-chloro-6-methyl-2-phenylquinoline consists of a quinoline core with bromine, chlorine, and methyl substituents. The phenyl group contributes to its aromatic character. Refer to the SMILES notation for the exact arrangement of atoms: CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CC=CC=C3)Cl)Br .
Properties
CAS No. |
1156275-50-1 |
|---|---|
Molecular Formula |
C16H11BrClN |
Molecular Weight |
332.62 g/mol |
IUPAC Name |
8-bromo-4-chloro-6-methyl-2-phenylquinoline |
InChI |
InChI=1S/C16H11BrClN/c1-10-7-12-14(18)9-15(11-5-3-2-4-6-11)19-16(12)13(17)8-10/h2-9H,1H3 |
InChI Key |
BBAQZDIOXQIUEF-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(=C1)Br)N=C(C=C2Cl)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC2=C(C(=C1)Br)N=C(C=C2Cl)C3=CC=CC=C3 |
Origin of Product |
United States |
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